Cas no 2172036-92-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid
• CAS No: 2172036-92-7
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6588701
• PubChem ID: 165573022
• Update Time: 2025-07-21

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid
• 2172036-92-7
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}pentanoic acid
• EN300-1560368

• Inchi： 1S/C24H23N3O5S/c1-2-14(11-21(28)29)26-22(30)20-12-25-23(33-20)27-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,14,19H,2,11,13H2,1H3,(H,26,30)(H,28,29)(H,25,27,31)
• InChI Key： QGWOBJIRCUYYAC-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid

Research Briefing on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid (CAS: 2172036-92-7)

In recent years, the compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid (CAS: 2172036-92-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-based structure and Fmoc-protected amino group, has shown promising potential in drug discovery, particularly in the development of novel peptide-based therapeutics and targeted drug delivery systems.

Recent studies have focused on the synthesis and application of this compound as a key intermediate in the preparation of peptide conjugates. The Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS), enabling the precise assembly of complex peptide sequences. Researchers have reported that the thiazole ring in this compound enhances the stability and bioavailability of the resulting peptides, making it a valuable tool in the design of peptide drugs with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid in the development of targeted anticancer agents. The research team successfully conjugated this compound with a tumor-homing peptide, creating a novel drug delivery system that selectively accumulates in cancer cells while minimizing off-target effects. The study reported a significant enhancement in drug efficacy and reduced systemic toxicity in preclinical models.

Another notable application was highlighted in a recent Nature Communications paper, where the compound was employed as a building block for the synthesis of peptidomimetics targeting protein-protein interactions (PPIs). The thiazole moiety was found to mimic key structural features of α-helices, enabling the disruption of previously "undruggable" PPIs involved in various disease pathways, including neurodegenerative disorders and infectious diseases.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid. A 2024 report in Organic Process Research & Development detailed an improved synthetic route with higher yields (up to 78%) and reduced environmental impact through the implementation of green chemistry principles. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical research.

Quality control and analytical characterization of this compound have also seen recent advancements. Researchers have developed robust HPLC-MS methods for purity assessment, with the latest protocols achieving detection limits below 0.1% for potential impurities. These methods are crucial for ensuring the reproducibility of research findings and maintaining the high standards required for pharmaceutical applications.

Looking forward, the unique properties of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid position it as a versatile tool in multiple areas of drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology, where it serves as a linker between target-binding and E3 ligase-recruiting moieties, and in the development of peptide-based vaccines. The compound's ability to confer both stability and specific biological activity makes it particularly valuable in these emerging therapeutic approaches.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}pentanoic acid (CAS: 2172036-92-7) represents an important chemical entity in contemporary pharmaceutical research. Its applications span from fundamental peptide chemistry to cutting-edge therapeutic development, with recent studies continuing to uncover new potentials for this versatile compound. As research progresses, we anticipate seeing more innovative applications of this molecule in addressing challenging medical needs.